Cas no 2751610-75-8 (1-(3-Aminooxetan-3-YL)ethan-1-OL)

• Product Name: 1-(3-Aminooxetan-3-YL)ethan-1-OL
• CAS No: 2751610-75-8
• MF: C₅H₁₁NO₂
• MW: 117.146341562271
• MDL: MFCD32843761
• CID: 5614840
• PubChem ID: 163321395
• Update Time: 2025-06-30

1-(3-Aminooxetan-3-YL)ethan-1-OL Chemical and Physical Properties

Names and Identifiers

• EN300-33261689
• 1-(3-AMINOOXETAN-3-YL)ETHAN-1-OL
• AT32260
• 2751610-75-8
• 3-Oxetanemethanol, 3-amino-α-methyl-
• 1-(3-Aminooxetan-3-YL)ethan-1-OL

• MDL： MFCD32843761
• Inchi： 1S/C5H11NO2/c1-4(7)5(6)2-8-3-5/h4,7H,2-3,6H2,1H3
• InChI Key： XNLRHJWZAOTUTI-UHFFFAOYSA-N
• SMILES： O1CC(C(C)O)(C1)N

Computed Properties

• Exact Mass: 117.078978594g/mol
• Monoisotopic Mass: 117.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 90.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.158±0.06 g/cm3(Predicted)
• Boiling Point: 198.4±25.0 °C(Predicted)
• pka: 14?+-.0.20(Predicted)

Additional information on 1-(3-Aminooxetan-3-YL)ethan-1-OL

Professional Introduction to Compound with CAS No. 2751610-75-8 and Product Name: 1-(3-Aminooxetan-3-YL)ethan-1-OL

The compound with the CAS number 2751610-75-8 and the product name 1-(3-Aminooxetan-3-YL)ethan-1-OL represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and molecular innovation. The presence of an oxetane ring and an amine functional group makes it a versatile intermediate for synthesizing complex molecules, particularly in the design of bioactive agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, which are known for their diverse biological activities and structural stability. The oxetane moiety, a three-membered cyclic ether, is particularly noteworthy for its ability to enhance the solubility and bioavailability of therapeutic agents. This feature has made oxetane derivatives valuable candidates for drug discovery programs targeting various diseases, including neurological disorders and inflammatory conditions.

The amine group in 1-(3-Aminooxetan-3-YL)ethan-1-OL further contributes to its chemical reactivity, enabling the formation of amide, urea, and other pharmacophoric structures essential for drug design. Researchers have leveraged this reactivity to develop novel scaffolds that exhibit improved pharmacokinetic profiles compared to traditional small-molecule drugs. For instance, studies have demonstrated that oxetane-based compounds can modulate enzyme activity and receptor binding with high specificity, making them promising leads for therapeutic intervention.

Recent advancements in computational chemistry have accelerated the process of identifying promising candidates like 1-(3-Aminooxetan-3-YL)ethan-1-OL. Molecular modeling techniques have been employed to predict the binding affinity of this compound to various biological targets, providing insights into its potential therapeutic applications. These computational studies have complemented experimental efforts, allowing researchers to optimize the compound's structure for enhanced efficacy and reduced toxicity.

The synthesis of 1-(3-Aminooxetan-3-YL)ethan-1-OL involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The introduction of the oxetane ring is achieved through ring-closing metathesis or other cycloaddition reactions, while the amine functionality is typically incorporated via nucleophilic substitution or reduction reactions. These synthetic strategies have been refined over the years to ensure high yields and purity, which are critical for pharmaceutical applications.

In clinical research, derivatives of 1-(3-Aminooxetan-3-YL)ethan-1-OL have shown promise in preclinical models as potential treatments for conditions such as pain management and neurodegenerative diseases. The ability of oxetane derivatives to cross the blood-brain barrier has opened new avenues for developing central nervous system (CNS) drugs. Additionally, their stability under physiological conditions makes them suitable for formulation into oral or injectable medications.

The versatility of 1-(3-Aminooxetan-3-YL)ethan-1-OL extends beyond pharmaceutical applications. In material science, oxetane-based compounds have been explored as monomers or additives to improve the properties of polymers and coatings. Their ability to enhance mechanical strength and thermal stability has made them valuable in industrial settings where performance under harsh conditions is paramount.

As research continues to uncover new applications for 1-(3-Aminooxetan-3-YL)ethan-1-OL, collaborations between academic institutions and pharmaceutical companies are becoming increasingly important. These partnerships facilitate the translation of laboratory discoveries into market-ready products, ensuring that innovative compounds like this one reach patients in need. The growing interest in oxetane derivatives underscores their significance as building blocks for future generations of therapeutics.

The regulatory landscape also plays a crucial role in advancing compounds such as 1-(3-Aminooxetan-3-YL)ethan-1-OL into clinical use. Regulatory agencies require rigorous testing to demonstrate safety and efficacy before approving new drugs. However, the unique properties of oxetane-based compounds may offer advantages in regulatory pathways due to their well-documented biocompatibility and low toxicity profiles.

In conclusion, 1-(3-Aminooxetan-3-YL)ethan-1-OL (CAS No. 2751610-75-8) exemplifies the intersection of innovation and practicality in chemical biology. Its structural features make it a valuable intermediate for drug development, while its potential applications span multiple industries. As research progresses, this compound will likely continue to inspire new discoveries that benefit human health and technological advancement.